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Compound of Interest

Compound Name: Poldine

Cat. No.: B1197959

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poldine methylsulfate (CAS 545-80-2) is a synthetic quaternary ammonium compound that
functions as a muscarinic acetylcholine receptor antagonist.[1] It is utilized in research for its
anticholinergic properties, primarily to study its effects on gastric acid secretion and smooth
muscle activity.[1] Accurate and consistent preparation of a stock solution is the first critical step
for any in vitro or in vivo experiment to ensure reproducible results.

These application notes provide a comprehensive protocol for the preparation, storage, and
handling of a Poldine methylsulfate stock solution.

Chemical and Physical Properties

A summary of the key quantitative data for Poldine methylsulfate is presented below.
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Property Value Reference(s)
CAS Number 545-80-2 [2]
Molecular Formula C22H29NO7S [2]
Molecular Weight 451.53 g/mol [2]
Appearance Solid powder [2]
) >98% (batch-specific, refer to
Purity - ) [2]
Certificate of Analysis)
Data not consistently available.
Empirical testing is
Solubility recommended. Start with [2]

aqueous buffers (e.qg., sterile
water, PBS) or DMSO.

Solid Storage

Short-term (days to weeks): 0-
4°C, dry and dark. Long-term
(months to years): -20°C, dry
and dark.

[2]

Stock Solution Storage

Short-term (days to weeks): 0-
4°C. Long-term (months):
-20°C.

[2]

Health and Safety Information

Poldine methylsulfate is a pharmacologically active substance that requires careful handling.

e Hazard Statements: Harmful if swallowed. May cause an allergic skin reaction. May cause

damage to organs through prolonged or repeated exposure.

 Precautionary Measures:

o Always consult the Safety Data Sheet (SDS) provided by the supplier before handling.

o Work in a well-ventilated area, preferably a chemical fume hood.
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o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves.

o Avoid inhalation of the powder by minimizing dust generation. Do not weigh directly on an
open bench.

o Avoid direct contact with skin and eyes.
o Wash hands thoroughly after handling.

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of Poldine methylsulfate.
The chosen solvent should be based on empirical testing or information from the supplier, as
public data is limited.

4.1 Materials and Equipment

Poldine methylsulfate powder

» Analytical balance

o Weigh paper or weigh boat

e Spatula

e Appropriate solvent (e.g., sterile DMSO, sterile water, or sterile PBS)

o Calibrated micropipettes and sterile tips

e \ortex mixer

e Sonicator (optional, for aiding dissolution)

« Sterile microcentrifuge tubes or cryovials for aliquoting

e PPE (lab coat, gloves, safety glasses)

4.2 Calculation of Mass
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To prepare a stock solution of a specific molarity, use the following formula:
Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]

Example for 1 mL of a 10 mM stock solution: Mass (mg) =10 mM x 1 mL x 451.53 g/mol =
4.5153 mg

4.3 Step-by-Step Procedure
o Preparation: Don appropriate PPE and prepare a clean workspace in a chemical fume hood.

» Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the
calculated mass (e.g., 4.52 mg) of Poldine methylsulfate powder directly into the tube.

» Solubilization: Add the desired volume of the chosen solvent (e.g., 1 mL for a 10 mM
solution) to the tube containing the powder.

 Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If the compound does not dissolve readily, brief sonication in a water
bath may be applied. Visually inspect the solution against a light source to ensure no
particulates are present.

 Sterilization (Optional): If the stock solution is intended for use in sterile cell culture, and a
non-sterile solvent was used, it may be filtered through a 0.22 um syringe filter. Ensure the
filter material is compatible with the chosen solvent.

» Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,
single-use aliquots in sterile cryovials or microcentrifuge tubes.

o Storage: Label the aliquots clearly with the compound name, concentration, date, and
solvent. Store the aliquots as recommended: at -20°C for long-term storage or 0-4°C for
short-term use.[2]

Visualizations

5.1 Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for Poldine Methylsulfate Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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